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Compound of Interest

Compound Name: Cyanine7 NHS ester

Cat. No.: B606880

For researchers, scientists, and drug development professionals, the proper handling of
photosensitive and reactive compounds like Cyanine7 NHS ester is paramount for both
personal safety and experimental success. This guide provides essential, immediate safety and
logistical information, including operational and disposal plans, to ensure the safe and effective
use of this near-infrared fluorescent dye in your laboratory.

Essential Safety and Handling

Cyanine7 NHS ester is an amine-reactive compound that requires careful handling in a
laboratory setting. Adherence to the following personal protective equipment (PPE) guidelines
Is mandatory to minimize exposure and ensure a safe working environment.

Personal Protective Equipment (PPE) Recommendations
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Handling and Storage Procedures

» Ventilation: Always handle Cyanine7 NHS ester in a well-ventilated area, preferably within a

chemical fume hood, to avoid inhalation of dust or vapors.

» Avoid Contact: Prevent contact with skin and eyes by wearing the appropriate PPE. In case

of accidental contact, immediately flush the affected area with copious amounts of water. For

eye contact, rinse for at least 15 minutes and seek medical attention.[1][2]

» Dust and Aerosol Prevention: Avoid the formation of dust and aerosols during handling.[1]

« Ignition Sources: Keep away from all sources of ignition.[1]

e Storage: Upon receipt, store Cyanine7 NHS ester at -20°C in a dark, dry place.[3] It can be

transported at room temperature for up to three weeks.[3] Protect from prolonged exposure
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to light and moisture.[3]

Operational Plan: From Receipt to Disposal

A systematic approach to handling Cyanine7 NHS ester ensures safety and maintains the
integrity of the compound for reliable experimental results.

Experimental Workflow for Cyanine7 NHS Ester
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Workflow for handling Cyanine7 NHS ester.

© 2025 BenchChem.

All rights reserved.

4/8

Tech Support


https://www.benchchem.com/product/b606880?utm_src=pdf-body-img
https://www.benchchem.com/product/b606880?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Step-by-Step Protocol for Preparing a Stock Solution

» Equilibrate: Before opening, allow the vial of Cyanine7 NHS ester to warm to room
temperature to prevent condensation of moisture, which can hydrolyze the NHS ester.

¢ Dissolution: In a chemical fume hood, add anhydrous dimethyl sulfoxide (DMSO) or
dimethylformamide (DMF) to the vial to create a stock solution, typically at a concentration of
10 mM.[4] Mix well by vortexing.

o Storage of Stock Solution: Unused stock solutions should be aliquoted into single-use
volumes and stored at -20°C, protected from light and moisture.[4] Avoid repeated freeze-
thaw cycles.[4]

Disposal Plan

Proper disposal of Cyanine7 NHS ester and any contaminated materials is crucial to prevent
environmental contamination.

» Waste Characterization: Cyanine7 and its derivatives may be classified as hazardous
materials.[2]

e Segregation: Do not dispose of Cyanine7 waste down the drain or in regular trash.[2] All
waste streams containing Cyanine7, including unused stock solutions, contaminated
consumables (e.g., pipette tips, tubes, gloves), and experimental residues, must be collected
and segregated as hazardous chemical waste.[1][2]

» Disposal: Dispose of the chemical waste in suitable, closed containers, and in accordance
with all applicable federal, state, and local environmental regulations.[1]

Waste Disposal Workflow
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Waste Management
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Procedure for the safe disposal of Cyanine7 waste.

Quantitative Data Summary

The following table summarizes key quantitative data for Cyanine7 NHS ester for easy
reference.
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Property Value

Molecular Weight 682.29 g/mol
Excitation Maximum (Abs) 750 nm[3]

Emission Maximum (Em) 773 nm[3]
Extinction Coefficient 199,000 cm—itM~1[3]
Fluorescence Quantum Yield 0.3

Soluble in DMSO, DMF, dichloromethane; low

Solubilit
Y solubility in water.

Storage Temperature -20°C[3]

By adhering to these safety protocols and operational plans, researchers can confidently and
safely incorporate Cyanine7 NHS ester into their experimental workflows, contributing to the
advancement of scientific knowledge while maintaining a secure laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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